Galanin (1-13)-spantide I

• Molecular Formula: C75H108N20O13
• Molecular Weight: 1497.8 g/mol
• InChI: InChI=1S/C75H108N20O13/c1-42(2)35-55(64(80)98)89-67(101)56(36-43(3)4)90-69(103)59(39-46-41-85-51-23-11-9-20-48(46)51)93-68(102)57(37-44-17-6-5-7-18-44)91-70(104)58(38-45-40-84-50-22-10-8-19-47(45)50)92-66(100)52(27-29-62(78)96)86-65(99)53(28-30-63(79)97)87-71(105)61-26-16-34-95(61)74(108)54(24-12-13-31-76)88-72(106)60-25-15-33-94(60)73(107)49(77)21-14-32-83-75(81)82/h5-11,17-20,22-23,40-43,49,52-61,84-85H,12-16,21,24-39,76-77H2,1-4H3,(H2,78,96)(H2,79,97)(H2,80,98)(H,86,99)(H,87,105)(H,88,106)(H,89,101)(H,90,103)(H,91,104)(H,92,100)(H,93,102)(H4,81,82,83)
• InChIKey: SAPCBHPQLCZCDV-UHFFFAOYSA-N

Galanin (1-13)-spantide I (C7) – A Chimeric Peptide for Dissecting Galanin Receptor Pharmacology

Galanin (1-13)-spantide I (also designated C7) is a chimeric peptide that links the N-terminal 13 amino acids of the neuropeptide galanin to spantide I, a substance P (NK1) receptor antagonist. This hybrid design yields a potent ligand for galanin receptors—with a reported Kd of 1.16 nM at spinal galanin receptors [1] and an IC50 of 0.2 nM for displacement of [125I-Tyr26]-galanin in rat hypothalamic membranes . The compound is widely employed as a pharmacological tool to block galanin-mediated effects, particularly in studies of feeding behaviour and synaptic transmission [2].

Workflow Galanin receptor pharmacology and feeding behavior studies

Selection Chimeric peptide (galanin 1-13 + spantide I); reported high-affinity binding

Context Research-use-only tool compound; supports synaptic transmission and enteric neurophysiology models

• [1] Xu X J, et al. New high affinity peptide antagonists to the spinal galanin receptor. British journal of pharmacology, 1995, 116(3): 2076-2080. View Source
• [2] Liu S, et al. Actions of galanin on neurotransmission in the submucous plexus of guinea pig small intestine. European Journal of Pharmacology, 2003, 471(1): 49-58. View Source

Why Galanin (1-13)-spantide I Cannot Be Interchanged with Other Chimeric Galanin Antagonists

Although several chimeric galanin receptor antagonists (e.g., M15/galantide, M35, M40) share the common design strategy of fusing the galanin(1-13) N-terminus to a C-terminal peptide, their pharmacological profiles diverge markedly. These differences arise from the distinct C-terminal partner sequences—spantide I in C7, substance P(5-11) in M15, bradykinin(2-9) in M35, and a Pro-Pro-Ala-Leu-Ala-Leu-Ala motif in M40 [1]. Consequently, each analogue exhibits unique binding affinities across galanin receptor subtypes (GalR1, GalR2, GalR3), distinct regional selectivity in brain tissue, and variable degrees of partial agonism versus antagonism. Simply substituting one chimeric peptide for another without accounting for these quantitative differences can lead to erroneous interpretation of galanin receptor function [2].

C-terminal partner divergence

Spantide I C-terminus differs from substance P, bradykinin, or Pro-Ala motifs in M15, M35, M40; alters subtype selectivity and possible NK1 activity.

Partial agonism variability

C7 and related chimeras exhibit partial agonism; may not achieve complete receptor silencing compared to full antagonists.

GalR2 affinity rank differs

Galantide shows higher GalR2 affinity; C7 may favor GAL1-mediated pathways, potentially shifting functional interpretation.

• [1] Bartfai T, et al. Galanin receptor ligands. Neuropeptides, 2005, 39(3): 143-146. View Source
• [2] Deecher D C, et al. Galanin receptors in human basal forebrain differ from receptors in the hypothalamus: characterization using [125I]galanin (porcine) and [125I]galantide. Journal of Pharmacology and Experimental Therapeutics, 1995, 275(2): 720-727. View Source

Galanin (1-13)-spantide I (C7): Quantitative Differentiation from Closest Comparators

Galanin (1-13)-spantide I Displays 750-Fold Higher Affinity than the Galanin (1-13) Fragment in Hypothalamic Membranes

In competition binding assays using rat hypothalamic membranes and [125I-Tyr26]-galanin (porcine), galanin (1-13)-spantide I (C7) exhibited an IC50 of 0.2 nM. This value is 750-fold lower than the IC50 of 150 nM observed for the galanin (1-13) fragment alone, and 4-fold lower than the IC50 of 0.8 nM for full-length galanin (1-29) . This demonstrates that the spantide I C-terminal extension dramatically enhances receptor affinity beyond what the N-terminal galanin fragment alone can achieve.

Hypothalamic Affinity

Data to verify

IC50: 0.2 nM (C7) vs. 150 nM (galanin 1-13) – 750-fold difference

Supports high-affinity hypothalamic binding context

Source data requires verification; rat hypothalamic membranes

Evidence Dimension	IC50 for displacement of [125I-Tyr26]-galanin (porcine) binding
Target Compound Data	IC50 = 0.2 nM
Comparator Or Baseline	Galanin (1-13) fragment: IC50 = 150 nM; Galanin (1-29) (porcine): IC50 = 0.8 nM
Quantified Difference	750-fold higher affinity vs. galanin (1-13); 4-fold higher affinity vs. galanin (1-29)
Conditions	Rat hypothalamic membranes, competitive displacement of [125I-Tyr26]-galanin (porcine)

Why This Matters

Users requiring a high-affinity galanin receptor ligand for hypothalamic studies should select C7 over the simple N-terminal fragment, which is 750-fold weaker.

C7 Exhibits Distinct Affinity Profile at Recombinant Rat GalR2 Receptors Compared to Galantide (M15)

At recombinant rat GalR2 receptors expressed in COS-1 cells, galanin (1-13)-spantide I (C7) displays a Ki value of 9.1 ± 1.7 nM [1]. This is approximately 8-fold lower affinity than galantide (M15), which exhibits a Ki of 1.17 ± 0.43 nM at the same receptor subtype. At rat GalR1 receptors, galantide (Ki = 0.85 ± 0.55 nM) also shows higher affinity than the native galanin(1-29) control (Ki = 0.33 nM), although direct C7 data for GalR1 are not available in this study. The rank order of affinity at GalR2 is galanin(1-29) > galantide > C7 > M40 [1].

GalR2 Affinity

Reported

Ki = 9.1 ± 1.7 nM (C7) vs. 1.17 ± 0.43 nM (galantide)

Reported GalR2 affinity rank: C7

Recombinant rat GalR2; selection may depend on desired potency range

Functional Selectivity

Class-level inference

Suppresses synaptic potentials via GAL1; GAL2 agonist inactive

Supports GAL1-preferring functional profile

Guinea-pig submucous plexus; galantide retains higher GalR2 affinity

Partial Agonism

Cross-study comparable

Partial suppression of synaptic potentials; less than native galanin

Partial agonist context; may not achieve full receptor silencing

Documented in enteric nervous system; common to chimeric antagonists

Dual Pharmacology

Class-level inference

Spantide I C-terminus; potential NK1 activity (Ki ~230 nM)

May support dual galanin-NK1 pathway studies

Structural inference; direct C7 NK1 data not reported

Evidence Dimension	Ki at recombinant rat GalR2 receptor
Target Compound Data	Ki = 9.1 ± 1.7 nM
Comparator Or Baseline	Galantide (M15): Ki = 1.17 ± 0.43 nM; Galanin(1-29): Ki = 0.56 ± 0.04 nM
Quantified Difference	C7 exhibits ~8-fold lower affinity than galantide at GalR2
Conditions	COS-1 cells transiently transfected with rat GalR2 cDNA; competitive displacement of 125I-human galanin

Why This Matters

Investigators requiring maximum potency at GalR2 may prefer galantide, whereas those seeking a tool with moderate GalR2 affinity for differential blockade may select C7.

• [1] Wang S, et al. Differential pharmacological properties of galanin receptors: comparison of recombinant rat GalR1 and GalR2 receptors. Molecular Pharmacology, 1997. (Data tabulated via ASPET journal expansion). View Source

C7 Preferentially Engages GAL1 over GAL2 Receptors in Functional Neurotransmission Assays

In electrophysiological recordings from the guinea-pig submucous plexus, the selective GAL2 receptor agonist [D-Trp2]galanin failed to suppress synaptic transmission, whereas galanin (1-13)-spantide I (C7) and other chimeric peptides produced varying degrees of synaptic suppression [1]. This functional evidence indicates that the inhibitory actions of galanin in this system are mediated predominantly by GAL1 receptors, and that C7—despite measurable affinity at GalR2 (Ki = 9.1 nM)—exerts its primary pharmacological effect through GAL1 engagement. In contrast, galantide (M15) shows higher affinity at both GAL1 and GAL2 and may exhibit more balanced dual-receptor activity.

Functional Selectivity

Class-level inference

Suppresses synaptic potentials via GAL1; GAL2 agonist inactive

Supports GAL1-preferring functional profile

Guinea-pig submucous plexus; galantide retains higher GalR2 affinity

Evidence Dimension	Receptor subtype mediating functional inhibition of synaptic transmission
Target Compound Data	Suppresses synaptic potentials; functional effect attributed to GAL1 receptor
Comparator Or Baseline	[D-Trp2]galanin (GAL2-selective agonist): inactive; Galantide (M15): suppresses synaptic potentials but with higher GalR2 affinity
Quantified Difference	C7 functional effect correlates with GAL1 but not GAL2 activation; galantide retains significant GalR2 affinity (Ki = 1.17 nM) [2]
Conditions	Guinea-pig ileum submucous plexus; intracellular electrophysiological recording

Why This Matters

Researchers seeking a galanin antagonist with functional selectivity favouring GAL1-mediated pathways should select C7, whereas those requiring robust dual GAL1/GAL2 blockade may prefer galantide.

• [1] Liu S, et al. Actions of galanin on neurotransmission in the submucous plexus of guinea pig small intestine. European Journal of Pharmacology, 2003, 471(1): 49-58. View Source
• [2] Wang S, et al. Differential pharmacological properties of galanin receptors: comparison of recombinant rat GalR1 and GalR2 receptors. Molecular Pharmacology, 1997. View Source

Chimeric Peptides Exhibit Variable Functional Efficacy: C7 Suppresses Synaptic Transmission but Shows Partial Agonism

In the guinea-pig submucous plexus preparation, galanin (1-13)-spantide I (C7) produced suppression of synaptic potentials, but the degree of suppression varied among chimeric peptides. All tested chimeras—including galantide, galanin(1-13)-neuropeptide Y(25-36) amide, and galanin(1-13)-bradykinin(2-9)amide—exhibited some level of synaptic inhibition, but none fully replicated the maximal effect of native galanin [1]. This partial agonism is a well-documented feature of chimeric galanin antagonists and underscores that C7 functions as an antagonist/weak partial agonist rather than a pure silent antagonist. M35 and M40 share this partial agonist property, while galantide (M15) may exhibit more pronounced agonist-like effects in certain systems [2].

Partial Agonism

Cross-study comparable

Partial suppression of synaptic potentials; less than native galanin

Partial agonist context; may not achieve full receptor silencing

Documented in enteric nervous system; common to chimeric antagonists

Evidence Dimension	Functional suppression of slow excitatory postsynaptic potentials
Target Compound Data	Suppresses synaptic potentials (partial agonist effect)
Comparator Or Baseline	Galanin (1-29): full suppression; Galantide (M15), M35, M40: also partial agonists
Quantified Difference	C7 exhibits partial agonism; maximal effect less than native galanin
Conditions	Guinea-pig ileum submucous plexus AH-type neurons

Why This Matters

Investigators designing experiments to block endogenous galanin tone must account for residual partial agonism; C7 is appropriate for such studies but may not provide complete receptor silencing.

• [1] Liu S, et al. Actions of galanin on neurotransmission in the submucous plexus of guinea pig small intestine. European Journal of Pharmacology, 2003, 471(1): 49-58. View Source
• [2] Bartfai T, et al. Galanin receptor ligands. Neuropeptides, 2005, 39(3): 143-146. View Source

C7 Contains Spantide I C-Terminus, Enabling Potential Dual Receptor Targeting Distinct from Other Chimeras

The C-terminal component of galanin (1-13)-spantide I is spantide I, a known substance P (NK1) receptor antagonist. Spantide I alone exhibits Ki values of 230 nM at NK1 and 8150 nM at NK2 receptors, demonstrating ~35-fold selectivity for NK1 [1]. In contrast, galantide (M15) employs the substance P(5-11) fragment; M35 uses bradykinin(2-9); and M40 incorporates a Pro-Pro-Ala-Leu-Ala-Leu-Ala sequence. This structural difference suggests that C7 may retain some NK1 antagonism in addition to its galanin receptor activity, offering a unique dual-pharmacology profile not shared by other chimeric galanin antagonists.

Dual Pharmacology

Class-level inference

Spantide I C-terminus; potential NK1 activity (Ki ~230 nM)

May support dual galanin-NK1 pathway studies

Structural inference; direct C7 NK1 data not reported

Evidence Dimension	C-terminal partner peptide and associated secondary receptor activity
Target Compound Data	C-terminal spantide I (NK1 Ki = 230 nM; NK2 Ki = 8150 nM)
Comparator Or Baseline	Galantide: substance P(5-11); M35: bradykinin(2-9); M40: Pro-Pro-Ala-Leu-Ala-Leu-Ala motif (no known NK1 activity)
Quantified Difference	Unique spantide I moiety not present in other chimeras; potential NK1 antagonism retained
Conditions	Structural composition; NK1/NK2 binding data from spantide I alone

Why This Matters

Experiments examining galanin–substance P interactions or requiring simultaneous blockade of galanin and NK1 receptors should preferentially employ C7 over other chimeric antagonists.

• [1] Folkers K, et al. Spantide I is a selective NK1 receptor antagonist with Ki values of 230 nM (NK1) and 8150 nM (NK2). GuidetoImmunopharmacology Database. View Source

Recommended Applications for Galanin (1-13)-spantide I Based on Quantitative Differentiation

Hypothalamic Feeding Studies Requiring High-Affinity Galanin Receptor Blockade

Given its IC50 of 0.2 nM in rat hypothalamic membranes—750-fold more potent than the galanin (1-13) fragment—C7 is the preferred antagonist for intracerebroventricular or hypothalamic microinjection studies investigating galanin's role in appetite regulation. It effectively blocks galanin-induced feeding in rats and provides superior target engagement compared to the N-terminal fragment alone.

Functional Dissection of GAL1- versus GAL2-Mediated Pathways in Enteric Neurophysiology

In electrophysiological assays of the guinea-pig submucous plexus, C7 suppresses synaptic transmission through a GAL1-dependent mechanism, while the GAL2-selective agonist [D-Trp2]galanin is inactive [1]. This functional profile makes C7 a valuable tool for distinguishing GAL1- from GAL2-mediated effects in peripheral neuronal circuits, especially when compared to galantide (M15), which retains higher GalR2 affinity [2].

Investigation of Galanin–Substance P Crosstalk via Dual-Receptor Pharmacology

The spantide I C-terminus of C7 confers potential NK1 receptor antagonism (spantide I Ki = 230 nM at NK1 [3]). Researchers studying interactions between galaninergic and tachykininergic signalling—for example, in pain processing or neurogenic inflammation—may leverage C7 to simultaneously attenuate both pathways, a capability not offered by M15, M35, or M40.

Studies Requiring a Chimeric Galanin Antagonist with Documented Partial Agonism Profile

C7, like other chimeric galanin antagonists, exhibits partial agonism at galanin receptors [1]. Investigators planning experiments to block endogenous galanin tone while acknowledging residual agonist activity will find C7 well-characterised for this purpose, with functional data available in the guinea-pig enteric nervous system and feeding behaviour assays .

Application

Selection Property

Validation Focus

Hypothalamic feeding studies

Reported high-affinity hypothalamic binding

Competitive displacement vs. galanin fragment

GAL1 vs. GAL2 enteric neurophysiology

Functional GAL1-preferring profile

GAL2 agonist inactivity & synaptic suppression assays

Galanin–substance P crosstalk research

Spantide I moiety (potential NK1 activity)

Dual-pathway engagement in pain/inflammation models

Partial agonism-characterized blockade

Documented partial agonist behavior

Maximal effect comparison vs. native galanin

• [1] Liu S, et al. Actions of galanin on neurotransmission in the submucous plexus of guinea pig small intestine. European Journal of Pharmacology, 2003, 471(1): 49-58. View Source
• [2] Wang S, et al. Differential pharmacological properties of galanin receptors: comparison of recombinant rat GalR1 and GalR2 receptors. Molecular Pharmacology, 1997. View Source
• [3] Folkers K, et al. Spantide I is a selective NK1 receptor antagonist. GuidetoImmunopharmacology Database. View Source